Cas no 6107-56-8 (Octanoic acid, calciumsalt (2:1))

• Product Name: Octanoic acid, calciumsalt (2:1)
• CAS No: 6107-56-8
• MF: C₁₆H₃₀CaO₄
• MW: 326.485004901886
• CID: 504018
• Update Time: 2026-04-29

Octanoic acid, calciumsalt (2:1) Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, calciumsalt (2:1)
• CALCIUM CAPRYLATE, MONOHYDRATE
• CALCIUM OCTOATE
• CALCIUM CAPRYLATE
• calcium di(octanoate)
• Calcium octanoate
• Calcium octylate
• Caprylic acid calcium
• CAPRYLIC ACID CALCIUM SALT
• OCTANOIC ACID CALCIUM SALT
• Octa-Soligen Calcium 5HS
• Octlife Ca

• Inchi： 1S/2C8H16O2.Ca/c2*1-2-3-4-5-6-7-8(9)10;/h2*2-7H2,1H3,(H,9,10);/q;;+2/p-2

Computed Properties

• Exact Mass: 326.17700

Experimental Properties

• Density: 1.18
• Melting Point: 238 ºC
• PSA: 52.60000
• LogP: 4.70880

Additional information on Octanoic acid, calciumsalt (2:1)

Octanoic Acid, Calcium Salt (2:1): A Comprehensive Overview

Octanoic acid, calcium salt (2:1), also known by its CAS number 6107-56-8, is a chemical compound that has garnered significant attention in various industries due to its versatile applications. This compound is a calcium salt of octanoic acid, with a molar ratio of 2:1 between octanoic acid and calcium ions. Its chemical formula is C₈H₁₆CaO₂, and it exists in the form of a white crystalline powder that is soluble in water. The compound is widely used in pharmaceuticals, food additives, cosmetics, and industrial applications.

Recent studies have highlighted the potential of octanoic acid, calcium salt (2:1) in enhancing the bioavailability of drugs. Researchers have found that this compound can act as a stabilizing agent in drug delivery systems, ensuring that active pharmaceutical ingredients (APIs) are released at a controlled rate. This property makes it particularly useful in the development of sustained-release formulations, which are increasingly popular in the pharmaceutical industry due to their ability to improve patient compliance.

In the food industry, calcium octanoate is recognized as a valuable additive for improving the texture and stability of dairy products. It functions as an emulsifier and stabilizer, preventing the separation of fats and proteins in products such as cheese and ice cream. Moreover, its role in enhancing the sensory properties of food has been validated by recent sensory analysis studies, which demonstrate that it can contribute to a smoother mouthfeel and improved flavor profile.

The cosmetic industry has also embraced octanoic acid, calcium salt (2:1) for its moisturizing and skin-conditioning properties. Studies have shown that this compound can penetrate the skin effectively, providing hydration and reducing transepidermal water loss (TEWL). This makes it an ideal ingredient for formulations targeting dry or sensitive skin types. Additionally, its compatibility with other cosmetic ingredients ensures that it can be incorporated into a wide range of products without compromising their stability or efficacy.

From an environmental perspective, calcium octanoate has been studied for its biodegradability and potential impact on aquatic ecosystems. Research indicates that it is readily biodegradable under aerobic conditions, making it a more eco-friendly alternative to some traditional additives. Furthermore, its low toxicity profile has been confirmed through acute and chronic toxicity tests on aquatic organisms, reinforcing its suitability for use in environmentally conscious applications.

The synthesis of octanoic acid, calcium salt (2:1) typically involves the neutralization of octanoic acid with calcium hydroxide or calcium oxide. This process ensures the formation of a stable salt with optimal physical and chemical properties. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods, such as using renewable feedstocks or reducing energy consumption during production.

In conclusion, octanoic acid, calcium salt (2:1) continues to be a valuable compound across multiple industries due to its unique properties and wide range of applications. As research progresses, new insights into its functionality and potential uses are expected to emerge, further solidifying its position as an essential ingredient in modern formulations.